Cas no 1319197-32-4 (2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)
1319197-32-4 structure
Product Name:2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
CAS No:1319197-32-4
MF:C13H18BNO3
MW:247.097923755646
MDL:MFCD22494521
CID:2192292
PubChem ID:77230989
Update Time:2024-11-02
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- 2-amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- (4-Amino-3-formylphenyl)boronic acid pinacol ester
- JAPHBZZZSMLYAU-UHFFFAOYSA-N
- SB11738
- 2-Amino-benzaldehyde-5-boronic acid pinacol ester
- CS-0052056
- MFCD22494521
- AKOS025403468
- 1319197-32-4
- AS-51665
- P13226
- SCHEMBL2279721
- DA-12358
-
- MDL: MFCD22494521
- Inchi: 1S/C13H18BNO3/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(15)9(7-10)8-16/h5-8H,15H2,1-4H3
- InChI Key: JAPHBZZZSMLYAU-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=C(C=O)C=2)N)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 247.1379736g/mol
- Monoisotopic Mass: 247.1379736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.6
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM207478-1g |
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 95+% | 1g |
$693 | 2021-08-04 | |
| Chemenu | CM207478-1g |
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 95%+ | 1g |
$951 | 2024-08-02 | |
| abcr | AB458874-250 mg |
(4-Amino-3-formylphenyl)boronic acid pinacol ester; . |
1319197-32-4 | 250mg |
€172.80 | 2023-04-22 | ||
| abcr | AB458874-1 g |
(4-Amino-3-formylphenyl)boronic acid pinacol ester; . |
1319197-32-4 | 1g |
€351.60 | 2023-04-22 | ||
| eNovation Chemicals LLC | Y1000676-5g |
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 95% | 5g |
$1800 | 2024-08-02 | |
| eNovation Chemicals LLC | D635213-500MG |
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 97% | 500mg |
$405 | 2024-05-23 | |
| eNovation Chemicals LLC | D635213-1G |
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 97% | 1g |
$605 | 2024-05-23 | |
| eNovation Chemicals LLC | D635213-5G |
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 97% | 5g |
$1830 | 2024-05-23 | |
| eNovation Chemicals LLC | D635213-10G |
2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 97% | 10g |
$3140 | 2024-05-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1122696-100mg |
2-Amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
1319197-32-4 | 98% | 100mg |
¥617.00 | 2024-08-09 |
2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
1319197-32-4 (2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde) Related Products
- 214360-71-1(2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)
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- 850567-52-1(3-Amino-4-methylphenylboronic acid, pinacol ester, hydrochloride)
- 590418-05-6(2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)aniline)
- 128376-64-7(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)
- 380151-86-0(3-Formylphenylboronic Acid Pinacol Ester)
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- 1150561-67-3(3-Carboxy-5-methylphenylboronic Acid Pinacol Ester)
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- 1004761-68-5(4-Amino-3,5-dimethylphenylboronic Acid Pinacol Ester)
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